Cas no 57223-16-2 (1H-Benzotriazole,1-ethoxy-)

• Product Name: 1H-Benzotriazole,1-ethoxy-
• CAS No: 57223-16-2
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 383109
• PubChem ID: 323669
• Update Time: 2025-04-19

1H-Benzotriazole,1-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole,1-ethoxy-
• 1-ethoxybenzotriazole
• 1-ethoxy-1H-benzotriazole
• 1-etossibenzotriazolo
• AC1L894E
• NSC286126
• SureCN4006352
• NSC-286126
• 57223-16-2
• SCHEMBL4006352
• DTXSID30314566

• Inchi： 1S/C8H9N3O/c1-2-12-11-8-6-4-3-5-7(8)9-10-11/h3-6H,2H2,1H3
• InChI Key： MFDNDZUYLWWADX-UHFFFAOYSA-N
• SMILES： O(CC)N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 163.07467
• Monoisotopic Mass: 163.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 262°Cat760mmHg
• Flash Point: 112.2°C
• Refractive Index: 1.618
• PSA: 39.94
• LogP: 0.87980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles